N-[2-methyl-4-[3-methyl-4-(3-phenylsulfanylpropanoylamino)phenyl]phenyl]-3-phenylsulfanylpropanamide

• IUPAC Name: N-[2-methyl-4-[3-methyl-4-(3-phenylsulfanylpropanoylamino)phenyl]phenyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C32H32N2O2S2/c1-23-21-25(13-15-29(23)33-31(35)17-19-37-27-9-5-3-6-10-27)26-14-16-30(24(2)22-26)34-32(36)18-20-38-28-11-7-4-8-12-28/h3-16,21-22H,17-20H2,1-2H3,(H,33,35)(H,34,36)
• InChI Key: FQCIVJYSTHHVGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)CCSC3=CC=CC=C3)C)NC(=O)CCSC4=CC=CC=C4
• Molecular Formula: C32H32N2O2S2
• Molecular Weight: 540.7 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, and conditions for each step of the synthesis.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. Spectroscopic properties can also be included in this analysis.

Scientific Research Applications

Structural Analysis and Molecular Interactions

Compounds similar to N-[2-methyl-4-[3-methyl-4-(3-phenylsulfanylpropanoylamino)phenyl]phenyl]-3-phenylsulfanylpropanamide have been studied for their crystal structures and molecular interactions. For instance, the structural analysis of N-[(Methylsulfanyl)methyl]benzamide revealed specific dihedral angles between the phenyl ring and formamide unit, as well as intermolecular hydrogen bonding patterns forming polymeric chains and sheets (Khan et al., 2012). This type of research highlights the importance of understanding molecular geometry and interactions in designing compounds with desired properties.

Drug Discovery and Development

Research on structurally related compounds has focused on discovering and developing new drugs. For example, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide as an orally active histone deacetylase inhibitor highlights the process of designing, synthesizing, and evaluating small molecules for their potential as anticancer drugs (Zhou et al., 2008). This underscores the compound's relevance in medicinal chemistry and oncology research.

Enzymatic Reaction Studies

Another area of application is the investigation of enzymatic reactions, as seen in the study of isotope effects in enzymatic N-demethylation of tertiary amines. This research provides insights into the mechanistic aspects of enzyme-catalyzed reactions, which is crucial for understanding drug metabolism and designing compounds with favorable pharmacokinetic properties (Abdel-Monem, 1975).

Catalysis and Chemical Synthesis

Compounds with phenylsulfanyl groups are also studied in the context of catalysis and chemical synthesis. The recyclable Keggin heteropolyacids used as environmentally benign catalysts for synthesizing benzamide derivatives under microwave irradiations demonstrate the application of similar compounds in green chemistry and efficient synthesis methodologies (Ighilahriz-Boubchir et al., 2017).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins or other biomolecules.